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Compound of Interest

Compound Name: Crotyl alcohol

Cat. No.: B1198077

An essential guide for the safe and compliant disposal of crotyl alcohol in research and
development settings.

Crotyl alcohol, also known as 2-buten-1-ol, is a flammable and harmful chemical requiring
strict disposal protocols to ensure laboratory safety and environmental protection.[1][2][3][4]
Adherence to these procedures is critical for minimizing risks such as fire, chemical exposure,
and environmental contamination. This guide provides detailed, step-by-step instructions for
the proper disposal of crotyl alcohol, tailored for researchers, scientists, and drug
development professionals.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet
(SDS) for crotyl alcohol and adhere to all institutional and regulatory guidelines.

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling crotyl alcohol. This includes:

o Eye Protection: Chemical safety goggles or eyeglasses that meet OSHA's eye and face
protection regulations (29 CFR 1910.133) or European Standard EN166.[1]

o Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[1]
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o Respiratory Protection: If there is a risk of inhalation, follow OSHA respirator regulations (29
CFR 1910.134) or European Standard EN 149.[1]

Handling:

Use spark-proof tools and explosion-proof equipment to prevent ignition.[1]

Avoid breathing any dust, vapor, mist, or gas.[1]

Prevent contact with skin and eyes.[1]

Keep containers securely sealed when not in use.[2]

Do not eat, drink, or smoke when handling this product.[2]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative information regarding
crotyl alcohol.

Property Value Source
CAS Number 6117-91-5 [1]
Flash Point 34 °C (93.2 °F) - closed cup [4]
Oral LD50 (Rat) 793 mg/kg [1]
Dermal LD50 (Rabbit) 1084 mg/kg [1]
Boiling Point 121-122 °C [4]
Density 0.845 g/mL at 25 °C [4]
WHMIS Classification B2, D2B [1]

Step-by-Step Disposal Protocol

The proper disposal of crotyl alcohol is managed through your institution's hazardous waste
program. Never dispose of crotyl alcohol down the drain or in regular trash.[5][6][7][8]
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Step 1: Waste Identification and Classification

o Treat as Hazardous Waste: All unused, expired, or contaminated crotyl alcohol must be
treated as hazardous waste.[9]

o Labeling: Immediately label the waste container with a fully completed hazardous waste tag.
[10][11] The label should include:

o The words "Hazardous Waste"

The full chemical name: "Crotyl Alcohol" or "2-Buten-1-ol"

[e]

o

The specific hazards (e.g., Flammable, Harmful)[1][2][3]

[¢]

Accumulation start date

[¢]

Your name, department, and contact information

Step 2: Waste Collection and Storage

o Container Selection: Use a chemically compatible container that is in good condition, free of
leaks or cracks, and has a secure, leak-proof closure.[10][12] Plastic containers are often
preferred.[11]

o Segregation: Store crotyl alcohol waste separately from incompatible materials to prevent
dangerous reactions.[13][10][12] Incompatible materials include:

[¢]

Strong oxidizing agents

[¢]

Strong reducing agents

o

Strong acids

Acid chlorides

o

[¢]

Acid anhydrides

[e]

Phosphorus halides[1]
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Secondary Containment: Store the waste container in a designated, clean, and compatible
secondary containment unit to contain any potential leaks or spills.[13][9][10]

Storage Location: Keep the waste in a designated Satellite Accumulation Area (SAA) that is
at or near the point of generation.[13][11] The storage area should be cool, dry, and well-
ventilated, away from sources of ignition.[1][2][8]

Accumulation Limits: Do not exceed the maximum allowable volume of hazardous waste in
your SAA, which is typically 55 gallons. For acutely toxic "P-listed" wastes, the limit is one
quart.[13][9][11]

Step 3: Waste Disposal Request

Request Pickup: Once the container is full or has reached the institutional time limit for
storage (often 9-12 months), submit a hazardous waste pickup request to your institution's
Environmental Health and Safety (EH&S) department.[10][11]

Do Not Transport: Laboratory personnel should not transport hazardous waste.[13] Wait for
trained EH&S staff to collect the waste.

Step 4: Spill Management

In the event of a spill, follow these procedures:

Small Spills:

o If you can safely clean up the spill within 15 minutes without risk of overexposure, use an
inert absorbent material like vermiculite, sand, or earth.[1][10]

o Use non-sparking tools to collect the absorbed material.[1]

o Place the cleanup materials in a suitable, labeled container for hazardous waste disposal.
[11[13][10]

o Large Spills:

o If the spill is large or you are not equipped to handle it, evacuate the area and notify your
institution's emergency response team or EH&S immediately.[13][10]
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Step 5: Empty Container Disposal

Empty containers that held crotyl alcohol must also be disposed of properly.

» Decontamination: Since crotyl alcohol is not an acutely hazardous "P-listed" waste, a
container that has held it can typically be disposed of as regular trash once it is empty.[9]

o Label Removal: Deface or remove all chemical and hazardous waste labels from the empty
container before disposal.[13][9]

o Cap Removal: Remove the cap from the empty container before placing it in the regular
trash.[13][9]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of crotyl alcohol.
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Caption: Workflow for the safe disposal of crotyl alcohol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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